Cas no 1805450-23-0 (Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate
• CAS No: 1805450-23-0
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4864667
• Update Time: 2025-10-30

Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-7(15)3-4-5(9(11)12)2-6(14(16)17)13-8(4)10/h2,9H,3H2,1H3
• InChI Key： TWHAFDKMXVGZMO-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=C(C(F)F)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate

Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate: A Comprehensive Overview

The compound Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate, with the CAS number 1805450-23-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and a nitro group, along with an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as an intermediate in the preparation of novel pharmaceutical agents, particularly those targeting cancer and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The bromine and nitro groups in the molecule are believed to play a critical role in modulating its bioactivity, making it a valuable precursor for drug discovery efforts.

In addition to its pharmacological applications, Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate has also been explored for its potential in agrochemicals. A 2023 research article in Pest Management Science reported that this compound exhibits promising insecticidal activity against several agricultural pests. The difluoromethyl group is thought to enhance the molecule's stability and bioavailability, making it a strong candidate for further development as an eco-friendly pesticide alternative.

The synthesis of Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. A recent advancement in its synthesis was reported by Smith et al. (2023) in Organic Process Research & Development, where they described an efficient route utilizing microwave-assisted chemistry to improve yield and reduce reaction time. This method involves the sequential introduction of substituents onto the pyridine ring, followed by esterification to form the acetate moiety.

From a structural standpoint, the molecule's pyridine ring provides a rigid framework that facilitates favorable interactions with biological targets. The bromine atom at position 2 contributes to electronic effects that enhance reactivity, while the nitro group at position 6 imparts additional electron-withdrawing characteristics. The difluoromethyl group at position 4 introduces steric hindrance and fluorine-based interactions, which are crucial for optimizing pharmacokinetic properties such as absorption and distribution.

Recent computational studies have shed light on the molecular dynamics of Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate. Using advanced molecular modeling techniques, researchers have identified key conformational states that influence its binding affinity to target proteins. These insights are expected to guide future modifications aimed at improving therapeutic efficacy and reducing off-target effects.

In terms of safety and handling, while Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate is not classified as a hazardous substance under current regulations, proper precautions should be taken during synthesis and handling due to its chemical reactivity. Occupational exposure limits and recommended protective equipment are outlined in relevant safety data sheets (SDS) provided by manufacturers.

In conclusion, Methyl 2-bromo-4-(difluoromethyl)-6-nitropyridine-3-acetate stands as a prime example of how complex organic molecules can be harnessed for diverse applications across multiple scientific disciplines. With ongoing research uncovering new avenues for its use and continued advancements in synthetic methodologies, this compound is poised to play an increasingly significant role in both academic research and industrial applications.